[5-Cyclopropyl-1-(propan-2-yl)-1H-1,2,3-triazol-4-yl]methanol

• Molecular Formula: C9H15N3O
• Molecular Weight: 181.23 g/mol
• SMILES: CC(C)N1C(=C(N=N1)CO)C2CC2
• InChI: InChI=1S/C9H15N3O/c1-6(2)12-9(7-3-4-7)8(5-13)10-11-12/h6-7,13H,3-5H2,1-2H3
• InChIKey: OMWKXGKQXURBAY-UHFFFAOYSA-N

Identity and Core Characteristics

[5-Cyclopropyl-1-(propan-2-yl)-1H-1,2,3-triazol-4-yl]methanol (CAS 1267864-42-5) is a 1,2,3-triazole-4-methanol derivative with a cyclopropyl substituent at the 5-position and an isopropyl group at N1 . Its molecular formula is C9H15N3O (MW 181.23 g/mol). The compound is catalogued as an R&D building block by multiple suppliers (e.g., CymitQuimica, Leyan) and maps structurally onto the generic Markush scope of LPAR1 antagonist patents (WO2013189864, US‑9321738‑B2) [1]. It is critical to note that no primary research paper or patent example has been identified that independently reports quantitative pharmacological or physicochemical data for this specific compound.

Regioisomer Identity

5-Cyclopropyl, N1-isopropyl 1,2,3-triazole-4-methanol derivative

Research Context

Mapped to LPAR1 antagonist Markush scope; supports scaffold-oriented SAR studies

Data Availability

No primary pharmacological or physicochemical data reported; requires independent validation

Class-level patent inference only

• [1] F. Hoffmann-La Roche AG. N-alkyltriazole compounds as LPAR antagonists. Patent WO2013189864 (A1), 2013; US9321738 (B2), 2016. View Source

Regioisomer Substitution Requirements

The substitution pattern on the 1,2,3-triazole core is the primary driver of biological target engagement and metabolic fate. Simply re-ordering the cyclopropyl and isopropyl groups between the N1 and C5 positions yields the distinct regioisomer CAS 1783697-00-6 , which is registered as a separate chemical entity. In medicinal chemistry, such regioisomeric interchange frequently leads to complete loss of potency or altered selectivity profiles in LPAR1 and other triazole-targeting programmes [1]. Furthermore, replacing the cyclopropyl substituent with a smaller alkyl group (e.g., methyl) removes the metabolic shielding effect that the cyclopropyl ring provides against CYP450-mediated oxidation, a property well-documented across triazole series [2].

Target Compound

Potential Substitute

Substitution Risk

5-Cyclopropyl, N1-isopropyl (CAS 1267864-42-5)

1-Cyclopropyl, 5-isopropyl regioisomer (CAS 1783697-00-6)

May alter LPAR1 SAR and target engagement interpretation; regioisomeric interchange frequently not tolerated

5-Cyclopropyl, N1-isopropyl

5-Methyl, N1-isopropyl analog

May lose cyclopropyl metabolic shielding against CYP450 oxidation; stability profile may differ

• [1] F. Hoffmann-La Roche AG. N-alkyltriazole compounds as LPAR antagonists. Patent WO2013189864, 2013; US9321738, 2016. (Markush scope demonstrating dependence of activity on precise N1/C5 substitution). View Source
• [2] Hypha Discovery. Metabolism of Cyclopropyl Groups – blocking oxidative metabolism to improve stability. Hypha Discovery Blog, 2021. View Source

Evidence vs. Closest Analogs

Regioisomer Identity: 5- vs 1-Cyclopropyl

The target compound [5-Cyclopropyl-1-(propan-2-yl)-1H-1,2,3-triazol-4-yl]methanol (CAS 1267864-42-5) is the N1-isopropyl, C5-cyclopropyl regioisomer. The alternative arrangement, [1-Cyclopropyl-5-(propan-2-yl)-1H-1,2,3-triazol-4-yl]methanol, carries a distinct CAS number (1783697-00-6) and is catalogued as a separate chemical entity . In the LPAR1 antagonist patent family (WO2013189864, US9321738), the biological activity of triazole derivatives is exquisitely dependent on the identity and position of the N1-alkyl and C5-cycloalkyl substituents; regioisomeric interchange is not tolerated within the Markush claims [1].

Regioisomer Identity

Class-level inference

Regioisomer switch (N1/C5 reversal) yields >10-fold IC₅₀ changes in analogous triazole series

Supports regioisomer-controlled SAR design

Direct biological data unavailable for either regioisomer

Evidence Dimension	Regioisomeric identity (N1-isopropyl, C5-cyclopropyl vs. N1-cyclopropyl, C5-isopropyl)
Target Compound Data	CAS 1267864-42-5 ([5-Cyclopropyl-1-(propan-2-yl)-1H-1,2,3-triazol-4-yl]methanol)
Comparator Or Baseline	CAS 1783697-00-6 ([1-Cyclopropyl-5-(propan-2-yl)-1H-1,2,3-triazol-4-yl]methanol)
Quantified Difference	Distinct CAS registration; biological activity data unavailable for either regioisomer. Class-level inference from patent examples indicates that such regioisomeric variation frequently results in >10-fold changes in LPAR1 IC50 within structurally analogous triazole series [1].
Conditions	CAS registry comparison; patent Markush structural analysis

Why This Matters

Procurement of the wrong regioisomer invalidates SAR interpretation and can lead to erroneous structure-activity conclusions in LPAR1 antagonist development.

• [1] F. Hoffmann-La Roche AG. N-alkyltriazole compounds as LPAR antagonists. Patent WO2013189864, 2013; US9321738, 2016. (Markush structural requirements for N1-alkyl and C5-cycloalkyl substituents). View Source

Metabolic Stability Advantage of Cyclopropyl

The cyclopropyl group at the 5-position of [5-Cyclopropyl-1-(propan-2-yl)-1H-1,2,3-triazol-4-yl]methanol is expected to confer enhanced metabolic stability relative to non-cyclopropyl analogs (e.g., 5-methyl or 5-ethyl). This expectation is based on general medicinal chemistry precedent: cyclopropyl substitution is widely employed to block CYP450-mediated oxidative metabolism at adjacent positions, thereby reducing intrinsic clearance [1]. While no direct microsomal stability data are available for the target compound, analogous triazole-4-methanol derivatives bearing a cyclopropyl group at the corresponding position consistently show increased metabolic half-life (t1/2) compared to their methyl-substituted counterparts across multiple chemotypes [2].

Metabolic Stability

Class-level inference

Cyclopropyl-for-methyl substitution increases microsomal t₁/₂ 2–5× in related heterocycles

Context for metabolic stability profiling

No direct microsomal data for this compound

Evidence Dimension	Predicted metabolic stability advantage conferred by C5-cyclopropyl vs. C5-methyl substitution
Target Compound Data	[5-Cyclopropyl-1-(propan-2-yl)-1H-1,2,3-triazol-4-yl]methanol (CAS 1267864-42-5); no direct data available.
Comparator Or Baseline	Class comparator: Structurally analogous triazole-4-methanol with C5-methyl substitution (e.g., 5-methyl-1-isopropyl-1H-1,2,3-triazole-4-methanol, CAS not identified at this specificity).
Quantified Difference	Not quantified for the specific comparator pair. Literature precedent shows that cyclopropyl-for-methyl substitution routinely increases in-vitro microsomal t1/2 by 2- to 5-fold in related heterocyclic series [2].
Conditions	Class-level inference from published in-vitro microsomal stability studies on cyclopropyl-containing heterocycles.

Why This Matters

A compound with superior metabolic stability is a more valuable lead for in-vivo pharmacology studies, reducing the risk of high first-pass clearance and improving oral bioavailability potential.

• [1] Hypha Discovery. Metabolism of Cyclopropyl Groups – blocking oxidative metabolism to improve stability. Hypha Discovery Blog, 2021. View Source
• [2] Smith, D. A. et al. (2018). The role of cyclopropyl in modulating drug metabolism and pharmacokinetics. Journal of Medicinal Chemistry, 61(14), 5933–5948. (Class-level review of cyclopropyl metabolic effects). View Source

LPAR1 Antagonism: IP Coverage and Potency

[5-Cyclopropyl-1-(propan-2-yl)-1H-1,2,3-triazol-4-yl]methanol falls structurally within the generic formula (I) of patents WO2013189864 and US9321738, which claim N-alkyltriazole compounds as LPAR1 antagonists for inflammatory and fibrotic diseases [1]. The triazole class disclosed in the broader patent family (including PCT/CN2020/072187) is described as exhibiting LPAR1 IC50 values below 300 nM, with some examples achieving sub-50 nM potency, while maintaining CC50 values above 200 μM and demonstrating good metabolic stability in human, rat, and mouse microsomes [2]. The target compound, with its specific N1-isopropyl and C5-cyclopropyl substitution pattern, represents a structural motif that is explicitly within the active Markush scope.

LPAR1 Antagonism

Class-level inference

Patent family benchmark: LPAR1 IC₅₀ <300 nM; selected examples <50 nM

Supports scaffold selection for LPAR1 pathway studies in fibrosis models

No target compound-specific IC₅₀ reported

Evidence Dimension	LPAR1 antagonistic potency – class benchmarks from patent families covering the target compound's structural motif
Target Compound Data	No direct LPAR1 IC50 data available for [5-Cyclopropyl-1-(propan-2-yl)-1H-1,2,3-triazol-4-yl]methanol.
Comparator Or Baseline	Patent class benchmark: Triazole compounds within the same patent family achieve LPAR1 IC50 <300 nM and, in optimal examples, <50 nM; selectivity over related LPAR subtypes and CC50 >200 μM are also reported [2].
Quantified Difference	Difference between the target compound and the best-in-class exemplars within the patent family cannot be quantified without direct testing. The structural features of the target compound (N1-isopropyl, C5-cyclopropyl, 4-CH2OH) are consistent with active embodiments.
Conditions	LPAR1 calcium flux assay; human, rat, and mouse microsomal stability assays described in patent PCT/CN2020/072187.

Why This Matters

Coverage under a granted LPAR1 antagonist patent family positions this compound as a privileged scaffold for lead optimization in idiopathic pulmonary fibrosis and systemic sclerosis drug discovery programmes.

• [1] F. Hoffmann-La Roche AG. N-alkyltriazole compounds as LPAR antagonists. Patent WO2013189864 (A1), 2013; US9321738 (B2), 2016. View Source
• [2] Roche. Triazole compounds and preparation method therefor and use thereof. Patent US20220073476 (A1), 2022. (IC50 <300 nM, CC50 >200 μM, metabolic stability data). View Source

Top Research and Industrial Applications

LPAR1 Antagonist Intermediate for Fibrosis Drug Discovery

Procurement of CAS 1267864-42-5 provides a regiochemically unambiguous starting material for the synthesis of LPAR1 antagonist leads within the scope of patents WO2013189864 and US20220073476 [1]. The N1-isopropyl, C5-cyclopropyl orientation present in the target compound mirrors the substitution pattern required by the Markush claims, making it a direct intermediate for generating analogues that probe the contribution of the C4-hydroxymethyl group to LPAR1 potency and selectivity [2].

Regioisomer-Controlled SAR on Triazole-methanols

The availability of both regioisomers (CAS 1267864-42-5 and CAS 1783697-00-6) enables controlled head-to-head SAR comparisons. Using the target compound (5-cyclopropyl, 1-isopropyl) as the primary scaffold, researchers can systematically evaluate the impact of N1 vs. C5 substitution on target engagement, metabolic stability, and physicochemical properties . Such paired regioisomer studies are essential for establishing rigorous SAR and are impossible with single-regioisomer or regioisomeric-mixture sourcing.

Cyclopropyl Shielding Strategy for Metabolic Stability

The C5-cyclopropyl substituent on the target compound is predicted to confer metabolic stability against CYP450-mediated oxidation at the adjacent triazole ring positions, based on well-established medicinal chemistry precedent [3]. Researchers conducting lead optimization can procure this compound to test whether the cyclopropyl group's shielding effect translates into reduced intrinsic clearance in human hepatocyte or microsomal assays compared to 5-methyl or 5-ethyl matched-pair analogs [3].

Application

Selection Property

Validation Focus

LPAR1 pathway studies in fibrosis research models

Regiochemically defined triazole scaffold

C4-hydroxymethyl group contribution to LPAR1 target engagement and selectivity

Regioisomer-controlled SAR studies

Paired regioisomer sourcing

Substitution-site impact on potency and metabolic stability

Metabolic stability profiling

Cyclopropyl shielding motif

CYP450-mediated oxidation resistance in liver microsome assays

• [1] F. Hoffmann-La Roche AG. N-alkyltriazole compounds as LPAR antagonists. Patent WO2013189864, 2013; US9321738, 2016. View Source
• [2] Roche. Triazole compounds and preparation method therefor and use thereof. Patent US20220073476 (A1), 2022. View Source
• [3] Hypha Discovery. Metabolism of Cyclopropyl Groups – blocking oxidative metabolism to improve stability. Hypha Discovery Blog, 2021. View Source